Cas no 1239352-01-2 (5-Chloro-4-fluoropicolinaldehyde)

5-Chloro-4-fluoropicolinaldehyde is a halogenated heteroaromatic aldehyde with the molecular formula C₆H₃ClFNO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chloro and fluoro substituents on the pyridine ring enhances its reactivity, enabling selective functionalization at the aldehyde group or the heterocyclic core. Its high purity and stability make it suitable for precise synthetic applications, including cross-coupling reactions and nucleophilic additions. The electron-withdrawing effects of the substituents further facilitate its use in constructing complex molecular architectures. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.

5-Chloro-4-fluoropicolinaldehyde structure

1239352-01-2 structure

Product Name:5-Chloro-4-fluoropicolinaldehyde

CAS No:1239352-01-2

MF:C₆H₃ClFNO

MW:159.545523881912

CID:4902552

Update Time:2025-10-19

5-Chloro-4-fluoropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-chloro-4-fluoropicolinaldehyde
- 2-Pyridinecarboxaldehyde, 5-chloro-4-fluoro-
- AB82983
- 5-CHLORO-4-FLUOROPYRIDINE-2-CARBALDEHYDE
- 5-Chloro-4-fluoropicolinaldehyde
- Inchi： 1S/C6H3ClFNO/c7-5-2-9-4(3-10)1-6(5)8/h1-3H
- InChI Key： GFJCHIVACQLLJJ-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C=O)C=C1F

Computed Properties

Exact Mass: 158.989
Monoisotopic Mass: 158.989
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 30

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010498-250mg	5-Chloro-4-fluoropicolinaldehyde	1239352-01-2	95%	250mg	$1048.60	2023-09-03
Alichem	A029010498-1g	5-Chloro-4-fluoropicolinaldehyde	1239352-01-2	95%	1g	$2866.05	2023-09-03